6-Chloro-3-cyclopropoxy-2-fluoropyridine

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 6-chloro-3-cyclopropyloxy-2-fluoropyridine
• InChI: InChI=1S/C8H7ClFNO/c9-7-4-3-6(8(10)11-7)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: BCMOSXPEYGXSSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)Cl)F

Description

6-Chloro-3-cyclopropoxy-2-fluoropyridine is a halogenated pyridine derivative characterized by a chloro group at position 6, a fluorine atom at position 2, and a cyclopropoxy ether substituent at position 2. The cyclopropoxy group introduces steric strain due to its three-membered ring structure, which may enhance reactivity or metabolic stability compared to bulkier substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-3-cyclopropoxy-2-fluoropyridine typically involves the introduction of the cyclopropoxy group to a fluoropyridine precursor. One common method involves the reaction of 6-chloro-2-fluoropyridine with cyclopropanol in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions to facilitate the substitution of the fluorine atom with the cyclopropoxy group .

Industrial Production Methods

Industrial production of 6-Chloro-3-cyclopropoxy-2-fluoropyridine may involve similar synthetic routes but on a larger scale. The process would typically be optimized for yield and purity, with careful control of reaction conditions and purification steps. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-3-cyclopropoxy-2-fluoropyridine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under appropriate conditions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions such as Suzuki–Miyaura coupling, where it reacts with boron reagents to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used for substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Coupling Reactions: Palladium catalysts and boron reagents are typically used in Suzuki–Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

6-Chloro-3-cyclopropoxy-2-fluoropyridine has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound is used in the production of agrochemicals and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-Chloro-3-cyclopropoxy-2-fluoropyridine depends on its specific application. In biochemical assays, it may interact with enzymes or receptors, altering their activity. The presence of the chlorine, fluorine, and cyclopropoxy groups can influence the compound’s binding affinity and specificity for its molecular targets. The exact pathways involved would vary based on the biological system and the specific target molecules.

Comparison with Similar Compounds

Structural Similarity and Substituent Effects

The table below lists structurally related pyridine derivatives and their similarity scores (based on ):

Compound Name	Similarity Score	Key Substituents
6-Chloro-3-fluoro-2-methylpyridine	0.88	Cl (C6), F (C2), CH₃ (C3)
2-Chloro-6-(trifluoromethyl)pyridine	0.88	Cl (C2), CF₃ (C6)
3-Fluoro-2-(trifluoromethyl)pyridine	0.82	F (C3), CF₃ (C2)
6-Chloro-2-fluoro-3-methanesulfonyl-pyridine	-	Cl (C6), F (C2), SO₂CH₃ (C3)

Key Observations :

• 6-Chloro-3-fluoro-2-methylpyridine shares the pyridine core with chloro and fluoro substituents but replaces the cyclopropoxy group with a methyl group.
• 2-Chloro-6-(trifluoromethyl)pyridine features a trifluoromethyl group, which is strongly electron-withdrawing. This contrasts with the cyclopropoxy group’s mixed electronic effects (electron-donating via oxygen but sterically constrained), suggesting divergent reactivity in cross-coupling reactions .
• 6-Chloro-2-fluoro-3-methanesulfonyl-pyridine () introduces a sulfonyl group, which increases polarity and may enhance solubility in aqueous media compared to the lipophilic cyclopropoxy ether .